2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[4-[(4-methylpyrimidin-2-yl)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C23H24N4O5S/c1-15-11-12-24-22(25-15)27-33(29,30)18-9-7-17(8-10-18)26-20(28)14-31-19-6-4-5-16-13-23(2,3)32-21(16)19/h4-12H,13-14H2,1-3H3,(H,26,28)(H,24,25,27)
• InChI Key: VNHIVAIEXPDGDQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)COC3=CC=CC4=C3OC(C4)(C)C
• Molecular Formula: C23H24N4O5S
• Molecular Weight: 468.5 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(4-(N-(4-methylpyrimidin-2-yl)sulfamoyl)phenyl)acetamide is a useful research compound. Its molecular formula is C23H24N4O5S and its molecular weight is 468.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Crystal Structure

This compound, along with related derivatives, has been synthesized and characterized for its structural properties. For example, a study detailed the synthesis, crystal structure, and biological activity of a similar compound, highlighting the methods used for its synthesis and the crystallographic analysis to determine its structure. The study revealed that the compound forms one-dimensional tapes due to intramolecular hydrogen bonds and weak pi-pi interactions, which could have implications for its biological activity and material properties (Hu Jingqian et al., 2016).

Heterocyclic Synthesis

Compounds with a similar structural motif have been used as intermediates in the synthesis of various heterocyclic compounds. For instance, research has explored the utility of enaminonitriles in heterocyclic synthesis, leading to the creation of new pyrazole, pyridine, and pyrimidine derivatives. This demonstrates the compound's role as a versatile building block in organic synthesis, contributing to the development of molecules with potential therapeutic applications (A. Fadda et al., 2012).

Antimicrobial and Anti-inflammatory Activities

Several studies have investigated the antimicrobial and anti-inflammatory properties of compounds structurally related to the one . For instance, compounds synthesized from related intermediates have been evaluated for their antibacterial and antifungal activities, showing promising results against selected microbial species. This indicates potential applications of these compounds in developing new antimicrobial agents (E. Darwish et al., 2014). Additionally, derivatives with anti-inflammatory activity have been synthesized, suggesting the compound's relevance in designing new anti-inflammatory drugs (K. Sunder & Jayapal Maleraju, 2013).